![molecular formula C18H24N2O4S B6606048 2-[(5,5-dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide CAS No. 2416231-01-9](/img/structure/B6606048.png)
2-[(5,5-dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide
Overview
Description
2-[(5,5-dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide, commonly known as DMTPTB, is a small molecule that has been used in a variety of scientific research applications. DMTPTB is a derivative of a thiazole, a heterocyclic compound that is composed of four carbon atoms, one nitrogen atom, and one sulfur atom. It has been studied for its potential as a therapeutic agent, as well as its ability to modulate various biochemical and physiological processes.
Scientific Research Applications
DMTPTB has been studied for its potential as a therapeutic agent, as well as its ability to modulate various biochemical and physiological processes. It has been used in research studies to investigate the effects of different compounds on the immune system, as well as to study the effects of various drugs on the cardiovascular system. In addition, DMTPTB has been studied for its potential to modulate the activity of enzymes involved in the metabolism of drugs, as well as its ability to inhibit the activity of certain proteins that are involved in cancer progression.
Mechanism of Action
The exact mechanism of action of DMTPTB is not known. However, it is believed to act as an agonist at certain G-protein coupled receptors, as well as to bind to certain enzymes and proteins involved in various metabolic processes. In addition, it has been suggested that DMTPTB may act as an inhibitor of certain enzymes involved in the metabolism of drugs, as well as to inhibit the activity of certain proteins that are involved in cancer progression.
Biochemical and Physiological Effects
DMTPTB has been shown to modulate various biochemical and physiological processes. It has been shown to stimulate the release of certain hormones, such as cortisol and adrenaline. In addition, it has been shown to modulate the activity of enzymes involved in the metabolism of drugs, as well as its ability to inhibit the activity of certain proteins that are involved in cancer progression.
Advantages and Limitations for Lab Experiments
The major advantage of using DMTPTB in lab experiments is that it is a relatively small molecule, which makes it easier to synthesize and handle in the lab. In addition, it has been shown to be relatively stable in a variety of solvents and temperatures. However, one limitation of using DMTPTB in lab experiments is that it is not very water-soluble, which can make it difficult to work with in aqueous solutions.
Future Directions
The potential applications of DMTPTB are vast, and there are many future directions for research. One potential direction is to investigate its potential as a therapeutic agent for various diseases. Additionally, further research could be conducted to explore its ability to modulate the activity of enzymes involved in drug metabolism, as well as its ability to inhibit the activity of certain proteins that are involved in cancer progression. Furthermore, research could be conducted to explore its potential as an inhibitor of certain enzymes involved in the metabolism of drugs, as well as its potential to modulate the activity of certain G-protein coupled receptors. Finally, further research could be conducted to explore its potential to modulate the activity of certain receptors involved in the regulation of inflammation.
Synthesis Methods
DMTPTB can be synthesized in two steps. First, 5,5-dimethoxypentyl alcohol is reacted with 4-methyl-1,3-thiazol-5-yl bromide in the presence of N,N-diisopropylethylamine (DIPEA) as a base. This reaction produces the desired product, 2-[(5,5-dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide. The reaction is typically carried out in dichloromethane at room temperature, and the product can be isolated by filtration and crystallization.
properties
IUPAC Name |
2-(5,5-dimethoxypentoxy)-4-(4-methyl-1,3-thiazol-5-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4S/c1-12-17(25-11-20-12)13-7-8-14(18(19)21)15(10-13)24-9-5-4-6-16(22-2)23-3/h7-8,10-11,16H,4-6,9H2,1-3H3,(H2,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEQNEIINKLIJCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)C2=CC(=C(C=C2)C(=O)N)OCCCCC(OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4S |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(1S,3R,4S)-3,4-diaminocyclopentyl]methanol dihydrochloride](/img/structure/B6605981.png)
![{1-benzyl-3,4-bis[(benzyloxy)methyl]-4-(hydroxymethyl)pyrrolidin-3-yl}methanol](/img/structure/B6605987.png)
![N-[(adamantan-2-yl)methyl]-N''-(pyridin-2-yl)guanidine, trifluoroacetic acid](/img/structure/B6606003.png)
![ethyl 5-[(3-chlorophenyl)carbamoyl]-2-[2-(ethylsulfanyl)acetamido]-4-methylthiophene-3-carboxylate](/img/structure/B6606006.png)
![(3E,9S)-9-(2-methylpropyl)-2,5,7,8,9,10,11,12-octahydrospiro[1,8,11-benzoxadiazacyclotetradecine-6,3'-piperidin]-3-ene-7,12-dione, trifluoroacetic acid](/img/structure/B6606009.png)
![3-[(5-ethynyl-2-methyl-2,3-dihydro-1H-indol-1-yl)methyl]-N-(4-sulfamoylphenyl)furan-2-carboxamide](/img/structure/B6606037.png)
![N-[3'-(4-amino-5-chloro-2-oxo-1,2-dihydropyrimidin-1-yl)-[1,1'-biphenyl]-2-yl]prop-2-enamide](/img/structure/B6606042.png)
![3-[(2Z)-3-[5-methyl-2-(trifluoromethyl)phenyl]-4-oxo-1,3-thiazolidin-2-ylidene]-1-[(2R)-1-(4-{1-[4-(trifluoromethoxy)phenyl]-1H-1,2,4-triazol-3-yl}phenyl)propan-2-yl]urea](/img/structure/B6606053.png)